Cas no 2352818-41-6 (tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate)

• Product Name: tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate
• CAS No: 2352818-41-6
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5562380
• PubChem ID: 165991995
• Update Time: 2025-05-21

tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• S,2-Dimethylcysteine 1,1-dimethylethyl ester (ACI)
• Cysteine, S,2-dimethyl-, 1,1-dimethylethyl ester (ACI)
• tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate

• Inchi： 1S/C9H19NO2S/c1-8(2,3)12-7(11)9(4,10)6-13-5/h6,10H2,1-5H3
• InChI Key： BWJDTYOKZBJBGS-UHFFFAOYSA-N
• SMILES： O=C(C(CSC)(C)N)OC(C)(C)C

Additional information on tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate

tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate (CAS No. 2352818-41-6): A Comprehensive Overview

tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate (CAS No. 2352818-41-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate is composed of a tert-butyl ester group, an amino group, a methyl group, and a methylsulfanyl (thiomethyl) group. The tert-butyl ester provides stability and solubility properties, while the amino and methylsulfanyl groups contribute to its reactivity and biological activity. This combination of functional groups makes it an attractive candidate for a wide range of chemical transformations and biological studies.

Recent research has highlighted the importance of tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The researchers found that by modifying the amino and methylsulfanyl groups, they could enhance the antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its role in antiviral drug development, tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate has also shown promise in the field of cancer research. A study conducted at the National Institutes of Health (NIH) explored its potential as a prodrug precursor for targeted cancer therapy. The researchers found that by conjugating this compound with specific targeting ligands, they could achieve selective delivery to cancer cells, thereby minimizing toxicity to healthy tissues.

The synthetic versatility of tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate is another key factor contributing to its significance in chemical research. Its ability to undergo various chemical reactions, such as amidation, alkylation, and sulfide oxidation, makes it a valuable building block for the synthesis of complex molecules. For example, a recent publication in Organic Letters described an efficient method for synthesizing this compound using a one-pot multicomponent reaction (MCR), which significantly reduces the number of steps required and improves overall yield.

The physical properties of tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate, including its melting point, boiling point, and solubility in different solvents, have been extensively studied. These properties are crucial for optimizing its use in various applications. For instance, its good solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) facilitates its use in solution-phase reactions and biological assays.

In terms of safety and handling, it is important to note that while tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

The future prospects for tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate are promising. Ongoing research continues to explore new applications and modifications of this compound. For example, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions using molecular dynamics simulations. These simulations provide valuable insights into its reactivity and stability, guiding experimental design and optimization.

In conclusion, tert-butyl 2-amino-2-methyl-3-(methylsulfanyl)propanoate (CAS No. 2352818-41-6) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and versatile reactivity make it an important tool for chemists and pharmaceutical scientists working on the development of new drugs and materials.